Whitepaper: Structural Dynamics and Synthetic Applications of (7-Methylquinolin-8-yl)boronic acid
Whitepaper: Structural Dynamics and Synthetic Applications of (7-Methylquinolin-8-yl)boronic acid
Executive Summary
(7-Methylquinolin-8-yl)boronic acid is a highly specialized heterocyclic organoboron building block that plays a critical role in modern medicinal chemistry[1]. In the development of targeted oncology therapeutics, this compound bridges the gap between complex steric constraints and catalytic cross-coupling efficiency. This technical guide provides a comprehensive analysis of its physicochemical properties, structural causality, and its pivotal function in synthesizing advanced allosteric inhibitors, particularly those targeting the KRAS G12D mutation[2].
Chemical Structure and Physicochemical Profiling
The molecular architecture of (7-Methylquinolin-8-yl)boronic acid is defined by a quinoline core substituted with a methyl group at the C7 position and a boronic acid moiety at the C8 position.
Quantitative Physicochemical Data
Table 1: Key properties and identifiers of (7-Methylquinolin-8-yl)boronic acid.
| Property | Value |
| IUPAC Name | (7-Methylquinolin-8-yl)boronic acid |
| CAS Registry Number | 2489790-77-2[1] |
| Molecular Formula | C10H10BNO2[3] |
| Molecular Weight | 187.00 g/mol [1] |
| SMILES (Isomeric) | CC1=C(B(O)O)C2=NC=CC=C2C=C1 |
| Structural Class | Heterocyclic Organoboron / Quinoline Derivative |
Structural Causality and Steric Dynamics
The placement of the methyl group at the C7 position introduces significant steric hindrance immediately adjacent to the C8-boronic acid. In rational drug design, this specific substitution pattern is intentionally utilized to control molecular planarity. Structure-activity relationship (SAR) studies on quinolyl derivatives demonstrate that C7-substitutions induce a loss of planarity, which can be detrimental to binding flat targets (such as the Sigma-2 receptor) but is highly advantageous for fitting into deep, three-dimensional allosteric pockets[4].
Furthermore, the proximity of the quinoline nitrogen (N1) to the C8-boronic acid creates a built-in directing group. The nitrogen lone pair can coordinate with transition metals (e.g., Palladium), effectively anchoring the catalyst and accelerating the transmetalation step during cross-coupling, counteracting the steric drag of the C7-methyl group.
Synthetic Utility: The Suzuki-Miyaura Paradigm
The primary application of (7-Methylquinolin-8-yl)boronic acid is as a nucleophilic coupling partner in Suzuki-Miyaura reactions. Due to the steric bulk at C7, standard palladium catalysts often suffer from slow transmetalation rates. Therefore, utilizing bulky, electron-rich dialkylbiaryl phosphine ligands is required to lower the activation energy barrier.
Suzuki-Miyaura catalytic cycle emphasizing N-coordination of the quinoline ring.
Experimental Protocol: Sterically Hindered Suzuki-Miyaura Coupling
Self-Validating System: This protocol includes an in-process LC-MS validation checkpoint to ensure the C7-methyl steric hindrance has not stalled the catalytic cycle at the transmetalation intermediate, preventing false negatives in yield.
-
Step 1: Reagent Preparation & Degassing. Combine the aryl halide (1.0 equiv), (7-Methylquinolin-8-yl)boronic acid (1.5 equiv), and K3PO4 (3.0 equiv) in a Schlenk flask. Add a solvent mixture of 1,4-Dioxane/H2O (4:1 v/v).
-
Causality: Water is essential to hydrolyze the boronic acid to the more reactive boronate species. The mixture must be sparged with Argon for 15 minutes to prevent the oxidative degradation of the Pd(0) species.
-
-
Step 2: Catalyst Activation. Add XPhos Pd G2 (0.05 equiv).
-
Causality: The second-generation precatalyst rapidly generates the active monoligated Pd(0) species at room temperature, which is critical for accommodating the bulky 7-methyl group during the subsequent oxidative addition and transmetalation steps.
-
-
Step 3: Thermal Coupling & In-Process Validation. Heat the reaction to 90°C for 4 hours.
-
Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The disappearance of the aryl halide mass and the appearance of the coupled product mass validates successful transmetalation. If unreacted boronic acid persists alongside the aryl halide, catalyst deactivation has occurred, prompting the addition of a fresh catalyst spike.
-
-
Step 4: Workup and Isolation. Cool to room temperature, dilute with EtOAc, and wash with 1M NaOH.
-
Causality: The alkaline wash converts any unreacted boronic acid into a water-soluble boronate, cleanly separating it from the organic product. Concentrate the organic layer and purify via flash chromatography.
-
Mechanistic Role in Advanced Drug Development (KRAS G12D)
Beyond basic methodology, (7-Methylquinolin-8-yl)boronic acid is a pivotal intermediate in the synthesis of next-generation oncological therapeutics. Notably, it is utilized in the synthesis of fused bicyclic pyrimidines designed to inhibit the KRAS G12D mutant protein[2].
In the synthesis of these inhibitors, the boronic acid is functionalized (e.g., as Intermediate AH7) to build the core scaffold[5]. The KRAS G12D mutation locks the protein in an active, GTP-bound state, driving unchecked cellular proliferation. The steric volume provided by the 7-methylquinoline moiety is hypothesized to precisely occupy a hydrophobic sub-pocket within the KRAS allosteric site, providing exquisite selectivity for the G12D mutant over the wild-type protein.
KRAS G12D signaling cascade and allosteric inhibition by quinoline derivatives.
By disrupting the interaction between KRAS G12D and downstream effectors like RAF, these compounds halt the MAPK signaling cascade, thereby inducing apoptosis in mutant cancer cells[2]. The structural rigidity and specific vector of the 7-methyl group are what transform a generic scaffold into a highly targeted therapeutic agent.
References
- Google Patents. "US20240239788A1 - Small molecule inhibitors of kras g12d mutant".
-
National Institutes of Health (NIH). "Design and Synthesis of Orally Active Quinolyl Pyrazinamides as Sigma 2 Receptor Ligands for the Treatment of Pancreatic Cancer". Available at:[Link]
- Google Patents. "WO2022221739A1 - Small molecule inhibitors of kras g12d mutant".
Sources
- 1. guidechem.com [guidechem.com]
- 2. US20240239788A1 - Small molecule inhibitors of kras g12d mutant - Google Patents [patents.google.com]
- 3. guidechem.com [guidechem.com]
- 4. Design and Synthesis of Orally Active Quinolyl Pyrazinamides as Sigma 2 Receptor Ligands for the Treatment of Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 5. WO2022221739A1 - Small molecule inhibitors of kras g12d mutant - Google Patents [patents.google.com]
